ethyl 5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
Cat. No. B598509
M. Wt: 249.245
InChI Key: YSWPRCFEKILVOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09328116B2
Procedure details
Ethyl 5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate (518 mg, 2.08 mmol) was suspended in acetonitrile (5 mL) at ambient temperature. Diiodomethane (675 μL, 8.38 mmol) was added followed by isopentyl nitrite (565 μL, 4.21 mmol). The reaction was heated at 50° C. for one hour and was then partitioned between water and ethyl acetate. The aqueous layer was extracted twice more with ethyl acetate. The combined organic layers were dried over anhydrous sodium sulfate. After removal of solvents under reduced pressure, the crude material was purified using silica gel column chromatography (10-25% ethyl acetate in hexanes) to afford ethyl 5-iodo-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate (589 mg, 1.64 mmol, 79% yield).
Quantity
518 mg
Type
reactant
Reaction Step One
Yield
79%
Identifiers
|
REACTION_CXSMILES
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N[C:2]1[N:6]([C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([F:13])[CH:8]=2)[N:5]=[CH:4][C:3]=1[C:14]([O:16][CH2:17][CH3:18])=[O:15].[I:19]CI.N(OCCC(C)C)=O>C(#N)C>[I:19][C:2]1[N:6]([C:7]2[CH:12]=[CH:11][CH:10]=[C:9]([F:13])[CH:8]=2)[N:5]=[CH:4][C:3]=1[C:14]([O:16][CH2:17][CH3:18])=[O:15]
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Inputs
Step One
|
Name
|
|
|
Quantity
|
518 mg
|
|
Type
|
reactant
|
|
Smiles
|
NC1=C(C=NN1C1=CC(=CC=C1)F)C(=O)OCC
|
Step Two
|
Name
|
|
|
Quantity
|
675 μL
|
|
Type
|
reactant
|
|
Smiles
|
ICI
|
Step Three
|
Name
|
|
|
Quantity
|
565 μL
|
|
Type
|
reactant
|
|
Smiles
|
N(=O)OCCC(C)C
|
Step Four
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)#N
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
50 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was then partitioned between water and ethyl acetate
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The aqueous layer was extracted twice more with ethyl acetate
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
The combined organic layers were dried over anhydrous sodium sulfate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
After removal of solvents under reduced pressure
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the crude material was purified
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
IC1=C(C=NN1C1=CC(=CC=C1)F)C(=O)OCC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.64 mmol | |
| AMOUNT: MASS | 589 mg | |
| YIELD: PERCENTYIELD | 79% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
